1-((1-(Benzofuran-2-carbonyl)piperidin-4-yl)methyl)-3-(thiophen-2-ylmethyl)urea

• IUPAC Name: 1-[[1-(1-benzofuran-2-carbonyl)piperidin-4-yl]methyl]-3-(thiophen-2-ylmethyl)urea
• InChI: InChI=1S/C21H23N3O3S/c25-20(19-12-16-4-1-2-6-18(16)27-19)24-9-7-15(8-10-24)13-22-21(26)23-14-17-5-3-11-28-17/h1-6,11-12,15H,7-10,13-14H2,(H2,22,23,26)
• InChI Key: HPRPIJXISMAOGR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)NCC2=CC=CS2)C(=O)C3=CC4=CC=CC=C4O3
• Molecular Formula: C21H23N3O3S
• Molecular Weight: 397.5 g/mol

Description

1-((1-(Benzofuran-2-carbonyl)piperidin-4-yl)methyl)-3-(thiophen-2-ylmethyl)urea is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound belongs to the class of urea derivatives and has been found to exhibit promising results in the treatment of various diseases.

Scientific Research Applications

Synthesis and Biochemical Evaluation

A related compound, flexible 1-(2-aminoethoxy)-3-ar(o)yl(thio)ureas, was synthesized and assessed for antiacetylcholinesterase activity, showcasing the significance of optimizing spacer length and conformational flexibility for high inhibitory activities. This research underlines the importance of structural modifications in enhancing the pharmacological profile of related compounds (Vidaluc et al., 1995).

Metalation and Cleavage of Hindered Ureas

Investigation into ureas with sterically protected carbonyl groups revealed methods for their metalation and cleavage, offering insights into organic synthesis techniques that could be applicable to similar compounds, demonstrating the utility of such ureas in synthetic organic chemistry (Hassel & Seebach, 1978).

Orexin Receptor Antagonism

The compound SB-649868, which shares structural similarities, was explored as a novel orexin 1 and 2 receptor antagonist for insomnia treatment. Its extensive metabolism and the identification of specific metabolites highlight the complex pharmacokinetics and potential therapeutic applications of related compounds (Renzulli et al., 2011).

Competitive Resonance in Carbonyl Compounds

Research on competitive resonance at the carbonyl group, involving various acyl compounds, helps understand the electronic interactions and stabilization mechanisms in such molecules. This foundational knowledge supports the rational design of related compounds with enhanced chemical properties (Kallies et al., 1997).

Sigma Receptor Ligands

Spiro[[2]benzopyran-1,4'-piperidines] and spiro[[2]benzofuran-1,4'-piperidines], with structural resemblance, were synthesized and evaluated for sigma receptor binding properties, contributing to the development of potential therapeutic agents targeting sigma receptors (Maier & Wünsch, 2002).